![molecular formula C8H8Cl2 B189654 1,2-Bis(chloromethyl)benzene CAS No. 612-12-4](/img/structure/B189654.png)
1,2-Bis(chloromethyl)benzene
Overview
Description
1,2-Bis(chloromethyl)benzene, also known as α,α’-Dichloro-o-xylene or o-Xylylene dichloride, is a chemical compound with the molecular formula C8H8Cl2 . It has a molecular weight of 175.055 g/mol . This compound is used in solid-phase synthesis of large combinatorial variations of fundamental peptide unit .
Synthesis Analysis
This compound can be synthesized from benzenedimethanol by reaction with hydrogen chloride .
Molecular Structure Analysis
The IUPAC name for this compound is this compound . The InChI representation is InChI=1S/C8H8Cl2/c9-5-7-3-1-2-4-8(7)6-10/h1-4H,5-6H2
. The Canonical SMILES representation is C1=CC=C(C(=C1)CCl)CCl
.
Chemical Reactions Analysis
The title compound, C8H8Cl2, used in the synthesis of many pharmaceutical intermediates, forms a three-dimensional network through chlorine-chlorine interactions in the solid-state .
Physical And Chemical Properties Analysis
This compound is a white to light yellow crystal powder . It has a molecular weight of 175.05 g/mol . The XLogP3-AA value is 2.7 .
Scientific Research Applications
Chloromethylation Reactions : Olah, Beal, and Olah (1976) explored chloromethylation reactions of benzene and alkylbenzenes using bis(chloromethyl) ether and related compounds, including 1,2-Bis(chloromethyl)benzene. These reactions are significant in organic synthesis, particularly for introducing chloromethyl groups into aromatic compounds (Olah, Beal, & Olah, 1976).
Crystal Structure Analysis : Basaran, Dou, and Weiss (1992) reported on the crystal structures and 35Cl NQR spectra of various bis(chloromethyl)benzenes, including this compound. This research contributes to the understanding of molecular symmetry and group dipole moments in solid-state chemistry (Basaran, Dou, & Weiss, 1992).
Catalysis in Transfer Hydrogenation : Prakash et al. (2014) explored the use of this compound derivatives in designing half-sandwich Rhodium/Iridium(III) complexes as catalysts for transfer hydrogenation in glycerol. This indicates its utility in catalytic processes, particularly in organic transformations (Prakash et al., 2014).
Synthesis of Polyamides : Yang, Hsiao, and Yang (1996) conducted research on the synthesis of aromatic polyamides derived from this compound and various aromatic dicarboxylic acids. This research is significant for the development of new polymeric materials with potential applications in various industries (Yang, Hsiao, & Yang, 1996).
Iodine Capture in Environmental Applications : Xiong et al. (2019) utilized this compound in the synthesis of carbazole-based porous organic polymers, showing exceptional iodine vapor adsorption performance. This application is particularly relevant for addressing environmental issues related to iodine capture (Xiong et al., 2019).
Solvent Extraction Systems for Metal Recovery : Traeger et al. (2012) discussed the development of a solvent extraction system using this compound derivatives for the selective separation of palladium(II) from secondary raw materials. This highlights its potential application in metal recovery and recycling processes (Traeger et al., 2012).
Mechanism of Action
Target of Action
1,2-Bis(chloromethyl)benzene, also known as α,α’-Dichloro-o-xylene , is an organic compound used in the solid-phase synthesis of large combinatorial variations of fundamental peptide units . The primary targets of this compound are the amino acids in the peptide chain.
Mode of Action
The compound acts as a chloromethylating agent, introducing chloromethyl groups into the peptide chain . This reaction is facilitated by the presence of a ZnCl2 catalyst under acidic conditions . The formaldehyde carbonyl is protonated, making the carbon more electrophilic and susceptible to attack by the aromatic pi-electrons .
Pharmacokinetics
Its lipophilicity and water solubility, which can impact its bioavailability, have been noted .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the presence of a ZnCl2 catalyst and acidic conditions are necessary for its chloromethylation reaction . Additionally, its stability and efficacy may be affected by factors such as temperature, pH, and the presence of other chemicals .
Safety and Hazards
1,2-Bis(chloromethyl)benzene may be corrosive to metals. It is harmful if swallowed and causes severe skin burns and eye damage. It is fatal if inhaled and may cause respiratory irritation. It is very toxic to aquatic life with long-lasting effects . Avoid contact with skin and eyes. Avoid formation of dust and aerosols .
Future Directions
Biochemical Analysis
Biochemical Properties
It is known that benzylic halides, such as 1,2-Bis(chloromethyl)benzene, typically react via an SN2 pathway
Cellular Effects
It is known to cause severe skin burns and eye damage, which suggests that it may have significant effects on cellular function .
Molecular Mechanism
It is known that 1° benzylic halides typically react via an SN2 pathway, while 2° and 3° benzylic halides typically react via an SN1 pathway, via the resonance-stabilized carbocation .
Properties
IUPAC Name |
1,2-bis(chloromethyl)benzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8Cl2/c9-5-7-3-1-2-4-8(7)6-10/h1-4H,5-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FMGGHNGKHRCJLL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CCl)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8Cl2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7052284 | |
Record name | 1,2-Bis(chloromethyl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7052284 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
612-12-4 | |
Record name | α,α′-Dichloro-o-xylene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=612-12-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzene, 1,2-bis(chloromethyl)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000612124 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,2-Bis(chloromethyl)benzene | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=71934 | |
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Record name | Benzene, 1,2-bis(chloromethyl)- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 1,2-Bis(chloromethyl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7052284 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,2-bis(chloromethyl)benzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.009.357 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the structural characterization of 1,2-bis(chloromethyl)benzene?
A1: this compound is an organic compound with the molecular formula C8H8Cl2 and a molecular weight of 175.05 g/mol. Its structure comprises a benzene ring with two chloromethyl (-CH2Cl) groups attached to adjacent carbon atoms (ortho-position). While spectroscopic data is not provided in the excerpts, its structure can be confirmed through techniques like Infrared (IR) spectroscopy, 1H and 13C Nuclear Magnetic Resonance (NMR) spectroscopy, and mass spectrometry. [, ]
Q2: How does the structure of this compound influence its crystal structure?
A2: Research indicates that this compound crystallizes in a non-centrosymmetric orthorhombic structure, belonging to the space group C–Fdd2. [] This contrasts with the centrosymmetric structures observed for its isomer, 1,4-bis(chloromethyl)benzene. The difference in crystal packing arises from the positioning of the chloromethyl groups. In the 1,2-isomer, these groups are adjacent, leading to a molecular dipole moment that influences intermolecular interactions and ultimately dictates the non-centrosymmetric arrangement in the solid state. []
Q3: Can this compound be used in the synthesis of macrocycles? If so, what types and how?
A3: Yes, this compound acts as a valuable precursor in synthesizing organoselenium macrocycles. [] Its reaction with potassium selenocyanate yields 1,2-bis(selenocyanatomethyl)benzene. This intermediate, upon hydrolysis, forms 5,8,13,16-tetrahydro-6,7,14,15-tetraselenadibenzo[a,g]cyclododecene, a twelve-membered macrocycle containing four selenium atoms. [] This synthesis highlights the utility of this compound in constructing complex cyclic structures.
Q4: Can this compound be used to create ligands for metal coordination? What characteristics of the resulting ligands make them suitable for this purpose?
A4: Yes, this compound serves as a starting material for synthesizing aromatic ligands containing imidazole groups. [] Reacting it with imidazole produces [1,2-bis(imidazol-1-ylmethyl)benzene dihydrate], an aromatic ligand with two imidazole moieties. Quantum chemical calculations using HF/6-31G(d) reveal that the terminal nitrogen atoms in the imidazole rings possess high electron density. [] This electron richness suggests that these nitrogen atoms can readily coordinate with metal atoms, making the ligand suitable for forming metal complexes.
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